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Compound of Interest

Compound Name: Sevelamer-(d5)n Hydrochloride

CAS No.: 1794791-45-9

Cat. No.: B586884

Get Quote

Executive Summary
Sevelamer Hydrochloride (and Carbonate) presents a unique challenge in bioequivalence (BE)

testing. As a non-absorbed, cross-linked polymeric amine, traditional pharmacokinetic (PK)

studies involving plasma concentration measurements are inapplicable. Regulatory bodies

(FDA, EMA) therefore mandate in vitro equilibrium and kinetic binding studies to prove

equivalence.

However, demonstrating pharmaceutical sameness (Q1/Q2 equivalence) of the Active

Pharmaceutical Ingredient (API) often requires advanced analytical techniques to quantify the

polymer structure and potential impurities.

This guide details two critical workflows:

The Regulatory Core: In vitro phosphate binding assays (Equilibrium & Kinetic).
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The Advanced Characterization: Utilization of Sevelamer-(d5)n Hydrochloride (Deuterated

Polyallylamine) as an Internal Standard (IS) for the precise quantification of the polymer

backbone via Isotope Dilution LC-MS/MS. This advanced protocol is critical for establishing

chemical sameness and conducting trace absorption safety studies.

Regulatory Framework & Scientific Rationale
The "Non-Absorbed" Challenge
Sevelamer functions locally in the gastrointestinal tract.[1][2][3] Therefore, systemic blood

levels are not a marker of efficacy.

FDA Requirement: Bioequivalence is established by demonstrating equivalent phosphate

binding capacity at physiologically relevant pH levels (pH 4.0 and pH 7.0).

The Role of Sevelamer-(d5)n: While not used in the binding assay itself, the deuterated

polymer is essential for mass balance studies, impurity profiling (free amines), and

demonstrating structural sameness by correcting for matrix effects and hydrolysis efficiency

during analytical characterization.

Mechanism of Action
Sevelamer contains multiple amine groups separated by one carbon from the polymer

backbone.[1][4] These amines become partially protonated in the intestine, interacting with

phosphate molecules through ionic and hydrogen bonding.[1][4][5]

Protocol A: In Vitro Phosphate Binding (The Core
BE Requirement)
This protocol aligns with FDA Draft Guidance on Sevelamer Carbonate/Hydrochloride.[6]

Materials
Analyte: Phosphate Standard Solution (KH₂PO₄).

Matrix: 100 mM N,N-Bis(hydroxyethyl)-2-aminoethanesulfonic acid (BES) buffer with 80 mM

NaCl.[7][8]
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Detection: Ion Chromatography (IC) with Conductivity Detection.

Equilibrium Binding Workflow
Objective: Determine the Langmuir binding constants (

and

).

Preparation: Prepare 8 phosphate concentrations ranging from 2.5 mM to 40 mM in BES

buffer (pH 4.0 and pH 7.0).

Incubation:

Weigh Sevelamer equivalent to one therapeutic unit (e.g., 800 mg).

Add 200 mL of phosphate solution.

Incubate at 37°C for 2 hours with constant agitation.

Filtration: Filter supernatant using a 0.45 µm PVDF filter.

Quantification: Analyze unbound phosphate in the filtrate via Ion Chromatography.

Calculation: Calculate bound phosphate (

) using the equation:

Kinetic Binding Workflow
Objective: Demonstrate equivalent binding rates.

Conditions: Use the lowest and highest phosphate concentrations from the equilibrium study.

Time Points: Incubate for 5, 15, 30, 45, 60, 120, and 240 minutes.

Analysis: Plot bound phosphate vs. time.
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Protocol B: Advanced Characterization via
Sevelamer-(d5)n (Isotope Dilution)[1]
Scope: This protocol uses Sevelamer-(d5)n Hydrochloride as a stable isotope internal

standard to quantify the total allylamine content (polymer backbone density) or to validate

"sameness" by correcting for hydrolysis variability.

Principle
Sevelamer is a cross-linked polymer.[1][4][7] To analyze it via Mass Spectrometry, it must be

acid-hydrolyzed into its monomeric units (allylamine). By spiking the sample with Sevelamer-

(d5)n (deuterated polymer) before hydrolysis, the IS undergoes the same digestion process,

providing a robust correction for hydrolysis efficiency and matrix suppression.

Materials
Internal Standard: Sevelamer-(d5)n Hydrochloride (Deuterated Polyallylamine, >99%

isotopic purity).

Reagents: 6N Hydrochloric Acid (HCl), LC-MS grade Water/Acetonitrile, Heptafluorobutyric

acid (HFBA) as ion-pairing agent.

Equipment: UHPLC coupled to a Triple Quadrupole Mass Spectrometer (LC-MS/MS).

Step-by-Step Workflow
Step 1: Sample Preparation & Spiking[9]

Weigh 10 mg of Sevelamer formulation (Test or Reference).

Add Sevelamer-(d5)n IS Solution (fixed concentration, e.g., 50 µg/mL).

Critical: Adding the polymeric IS here ensures it tracks the hydrolysis efficiency.

Step 2: Acid Hydrolysis
Add 5 mL of 6N HCl to the mixture.
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Seal and incubate at 110°C for 24 hours. This breaks the epichlorohydrin crosslinks and

depolymerizes the backbone into allylamine units.

Cool to room temperature and neutralize/dilute with mobile phase.

Step 3: LC-MS/MS Analysis
Column: C18 Reverse Phase (e.g., Waters Acquity UPLC BEH C18, 1.7 µm).

Mobile Phase:

A: 0.1% HFBA in Water.

B: 0.1% HFBA in Acetonitrile.

Gradient: 5% B to 50% B over 5 minutes.

MS Transitions (MRM Mode):

Analyte (Allylamine):

58.1

41.1

Internal Standard (Allylamine-d5):

63.1

46.1

Data Calculation
Calculate the ratio of the Analyte Peak Area to the IS Peak Area.

Use a calibration curve of pure Allylamine vs. Allylamine-d5 to quantify the total amine content
of the polymer.

Visualization of Workflows
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Diagram 1: The Bioequivalence Decision Matrix
(Phosphate Binding)[1]

FDA Core Requirement: In Vitro Binding

Start: Sevelamer Formulation

Sample Prep:
Incubate with Phosphate

(pH 4.0 & 7.0)

Filtration:
Remove Polymer-Phosphate Complex

Ion Chromatography:
Measure Unbound Phosphate

Calculate Langmuir Constants
(k1, k2)

Compare Test vs. Reference
(90% CI for k2)
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Outside Range
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Click to download full resolution via product page

Caption: Workflow for FDA-mandated In Vitro Equilibrium Binding studies determining

Langmuir constants.

Diagram 2: Advanced Characterization via Isotope
Dilution (Sevelamer-d5)[1]
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Caption: Isotope Dilution Mass Spectrometry (IDMS) workflow using Sevelamer-(d5)n to

correct for hydrolysis efficiency.

Data Presentation & Acceptance Criteria
Table 1: In Vitro Equilibrium Binding Acceptance Criteria

Parameter Definition Statistical Requirement

k1 Affinity Constant
Test/Reference Ratio

(Comparison only)

k2 Capacity Constant
90% Confidence Interval:

80.00% – 125.00%

Conditions pH 4.0 & pH 7.0 Must pass at both pH levels

Replicates n=12 per study
Minimum required for statistical

power

Table 2: LC-MS/MS Method Validation (Using Sevelamer-
d5)
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Validation Parameter Acceptance Limit Rationale

Linearity (r²) > 0.995

Ensures accurate

quantification of amine

content.

Recovery of IS Consistent (CV < 15%)

Proves the deuterated polymer

hydrolyzes at the same rate as

the analyte.

Precision (Repeatability) RSD < 5.0%
Critical for proving "Sameness"

of API.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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